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Compound of Interest

Compound Name: Nilotinib Acid

Cat. No.: B12428561

This guide provides comprehensive, procedural information for the safe handling and disposal
of Nilotinib, a tyrosine kinase inhibitor. Adherence to these protocols is critical for minimizing
exposure risk and ensuring a safe laboratory environment for researchers, scientists, and drug
development professionals.

Hazard Summary

Nilotinib is classified as a hazardous substance with the following potential effects:

Causes skin and serious eye irritation.[1][2]

May cause respiratory irritation.[2]

Suspected of damaging fertility or the unborn child.[1]

Causes damage to organs through prolonged or repeated exposure.[1]

Very toxic to aquatic life with long-lasting effects.

Occupational exposure limits (e.g., OSHA PEL, NIOSH REL, ACGIH TLV) have not been
established for Nilotinib. Therefore, stringent adherence to the following personal protective
equipment (PPE) and handling protocols is mandatory.
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Personal Protective Equipment (PPE) and
Engineering Controls

Appropriate engineering controls and PPE must be utilized to minimize exposure. Facilities

should be equipped with an eyewash fountain and a safety shower.
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Exposure Control

Requirement

Specification Source

Engineering Controls

Local Exhaust

Ventilation

Use adequate general
and local exhaust
ventilation to keep
airborne

concentrations low.

Eye Protection

Safety Goggles

Wear tightly fitting
safety goggles with
side-shields.

Hand Protection

Protective Gloves

Handle with gloves
inspected prior to use.
Nitrile rubber,
neoprene, or natural
rubber gloves are

recommended.

Respiratory Protection

Respirator

Required when dusts
are generated. Use
respirators and
components tested
and approved under
appropriate
government standards
such as NIOSH (US)
or CEN (EU).

Skin and Body

Protection

Protective Clothing

Wear impervious,
long-sleeved clothing.
Contaminated work
clothing should not be
allowed out of the

workplace.

Operational and Disposal Plans

Handling Procedures:
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e Avoid contact with skin, eyes, and personal clothing.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling and before breaks.
e Do not eat, drink, or smoke when using this product.

e Minimize dust generation and accumulation.

o Keep the container tightly closed when not in use.
Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances like strong
acids.

e For long-term storage, a temperature of -20°C is recommended.

» Store locked up.

Spill Management:

o Evacuate and Secure: Evacuate the area and prevent unauthorized access.

o Wear Appropriate PPE: Don a self-contained breathing apparatus, rubber boots, and heavy
rubber gloves.

o Containment: Prevent further leakage or spillage if it is safe to do so. Avoid the generation of
dust during clean-up.

o Clean-up: Use a vacuum, sweep, or absorb the spill with inert material and place it into a
suitable, labeled disposal container.

o Decontamination: Ventilate the area and wash the spill site after the material pick-up is
complete.

Disposal Plan:
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e Product Disposal: Dissolve or mix the material with a suitable combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

» Container Disposal: Handle contaminated containers as the product itself.

e Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations. Do not allow the product to enter drains, other waterways, or the soil.

Workflow for Safe Handling of Nilotinib
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Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
(Gloves, Gown, Goggles, Respirator)

'

Prepare work area in a
ventilated hood

Handling
y

Weigh and handle Nilotinib
(minimize dust generation)

Spill Response =7 L

Accidental Spill Occurs Perform experimental procedures

Post-Handling & Disposal

Evacuate and secure area Decontaminate work surfaces

Don emergency PPE Segregate waste into labeled containers
Contain and clean up spill Dispose of waste via

using appropriate kit approved chemical waste stream

'

Doff and dispose of PPE properly

l

Wash hands thoroughly

Dispose of spill cleanup material
as hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Nilotinib, including spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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